![molecular formula C11H19NO3S B1448821 Tert-butyl 7-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate CAS No. 1453315-70-2](/img/structure/B1448821.png)
Tert-butyl 7-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate
Overview
Description
Tert-butyl 7-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate is a chemical compound with the molecular formula C11H19NO3S . It is a type of aromatic heterocycle .
Synthesis Analysis
The synthesis of this compound and similar spirocyclic building blocks was first carried out by Carreira and coworkers . These compounds provide a new area of chemical space with straightforward functional handles for further diversification .Molecular Structure Analysis
The molecular weight of this compound is 245.34 . The molecular structure of this compound is unique due to the underlying spirocyclic scaffold .Scientific Research Applications
Synthesis and Structural Analysis
- Tert-butyl 7-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate is involved in the synthesis of novel compounds, particularly as an intermediate in the creation of bifunctional compounds with potential for further selective derivation. For instance, Meyers et al. (2009) describe synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, which is related to the target compound and useful for accessing new chemical spaces (Meyers et al., 2009). Additionally, Moriguchi et al. (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, another structurally related compound, as a cyclic amino acid ester, demonstrating its utility in the synthesis of complex molecular structures (Moriguchi et al., 2014).
Application in Drug Discovery
- New classes of thia/oxa-azaspiro[3.4]octanes, which are structurally related to the target compound, have been synthesized as part of efforts to create novel, multifunctional, and structurally diverse modules for drug discovery. Li et al. (2013) explored this avenue, highlighting the potential of these spirocycles in pharmaceutical development (Li et al., 2013).
Molecular Structure Determination
- The compound has been used in studies to determine molecular structures, particularly in the context of assigning absolute configurations. Jakubowska et al. (2013) used NMR spectroscopy to determine the absolute configurations of related compounds, indicating the relevance of the target compound in analytical chemistry (Jakubowska et al., 2013).
Enantioselective Synthesis
- The target compound is significant in the field of enantioselective synthesis. Brock et al. (2012) described the synthesis of related compounds through ring-closing iodoamination, which is a crucial step in producing enantiomerically pure substances, a key aspect in the development of many pharmaceutical agents (Brock et al., 2012).
properties
IUPAC Name |
tert-butyl 7-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3S/c1-10(2,3)15-9(14)12-6-11(7-12)4-8(13)5-16-11/h8,13H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AODXOUPGRJCVQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)CC(CS2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501130554 | |
Record name | 5-Thia-2-azaspiro[3.4]octane-2-carboxylic acid, 7-hydroxy-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501130554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1453315-70-2 | |
Record name | 5-Thia-2-azaspiro[3.4]octane-2-carboxylic acid, 7-hydroxy-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1453315-70-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Thia-2-azaspiro[3.4]octane-2-carboxylic acid, 7-hydroxy-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501130554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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